Cas no 69009-18-3 (3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one)

• Product Name: 3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one
• CAS No: 69009-18-3
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 2799140
• PubChem ID: 12466054
• Update Time: 2025-04-21

3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one
• DTXSID30499362
• 69009-18-3

• Inchi： 1S/C17H22O5/c1-5-20-16-14(12-8-10-13(19-4)11-9-12)15(18)17(16,21-6-2)22-7-3/h8-11H,5-7H2,1-4H3
• InChI Key： BVIZVMFZIJHBDN-UHFFFAOYSA-N
• SMILES： O(CC)C1(C(C(C2C=CC(=CC=2)OC)=C1OCC)=O)OCC

Computed Properties

• Exact Mass: 306.14672380Da
• Monoisotopic Mass: 306.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54Ų